deoxycholyltyrosine
deoxycholyltyrosine
Brand Name:
Vulcanchem
CAS No.:
103528-66-1
VCID:
VC0216784
InChI:
InChI=1S/C33H49NO6/c1-19(4-13-30(38)34-28(31(39)40)16-20-5-8-22(35)9-6-20)25-11-12-26-24-10-7-21-17-23(36)14-15-32(21,2)27(24)18-29(37)33(25,26)3/h5-6,8-9,19,21,23-29,35-37H,4,7,10-18H2,1-3H3,(H,34,38)(H,39,40)/t19-,21-,23-,24?,25-,26?,27?,28+,29+,32+,33-/m1/s1
SMILES:
CC(CCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)C2CCC3C2(C(CC4C3CCC5C4(CCC(C5)O)C)O)C
Molecular Formula:
C33H49NO6
Molecular Weight:
555.7 g/mol
deoxycholyltyrosine
CAS No.: 103528-66-1
Main Products
VCID: VC0216784
Molecular Formula: C33H49NO6
Molecular Weight: 555.7 g/mol
| CAS No. | 103528-66-1 |
|---|---|
| Product Name | deoxycholyltyrosine |
| Molecular Formula | C33H49NO6 |
| Molecular Weight | 555.7 g/mol |
| IUPAC Name | (2S)-2-[[(4R)-4-[(3R,5R,10S,12S,13R,17R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid |
| Standard InChI | InChI=1S/C33H49NO6/c1-19(4-13-30(38)34-28(31(39)40)16-20-5-8-22(35)9-6-20)25-11-12-26-24-10-7-21-17-23(36)14-15-32(21,2)27(24)18-29(37)33(25,26)3/h5-6,8-9,19,21,23-29,35-37H,4,7,10-18H2,1-3H3,(H,34,38)(H,39,40)/t19-,21-,23-,24?,25-,26?,27?,28+,29+,32+,33-/m1/s1 |
| Standard InChIKey | NABZNAJLBCRTJM-LGNREMODSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)O)[C@H]2CCC3[C@@]2([C@H](CC4C3CC[C@H]5[C@@]4(CC[C@H](C5)O)C)O)C |
| SMILES | CC(CCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)C2CCC3C2(C(CC4C3CCC5C4(CCC(C5)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)C2CCC3C2(C(CC4C3CCC5C4(CCC(C5)O)C)O)C |
| Synonyms | deoxycholyltyrosine |
| PubChem Compound | 128408 |
| Last Modified | Nov 11 2021 |
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